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Compound of Interest

4-Amino-1H-pyrazole-3-
Compound Name:
carbonitrile

cat. No.: B1337576

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doxofylline, identified by CAS number 69975-90-6, is a xanthine derivative utilized as a
bronchodilator in the management of respiratory conditions such as asthma and chronic
obstructive pulmonary disease (COPD).[1][2][3] Structurally, it is a methylxanthine that features
a dioxolane group at the N-7 position, which distinguishes it from theophylline and is
associated with a more favorable safety profile.[4][5][6][7] This guide provides a comprehensive
overview of the chemical and physical properties, synthesis, mechanism of action, and
analytical methodologies for Doxofylline.

Chemical and Physical Properties

Doxofylline is a white to off-white crystalline powder.[8][9][10] Its fundamental chemical and
physical characteristics are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value
CAS Number 69975-90-6
7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-1H-
IUPAC Name ) )
purine-2,6(3H,7H)-dione[1][4]
Doxophylline, Ansimar, Maxivent, Ventax, 7-
Synonyms

(1,3-Dioxolan-2-ylmethyl)theophylline[8][11][12]

Molecular Formula

C11H14N4O4[1][4][8]

Molecular Weight 266.25 g/mol [4][8]
CN1C2=C(C(=0O)N(C1=0)C)N(C=N2)CC30cCC
SMILES
O3[1]
InChl Key HWXIGFIVGWUZAO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Data

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://en.wikipedia.org/wiki/Doxofylline
https://pubchem.ncbi.nlm.nih.gov/compound/Doxofylline
https://lktlabs.com/product/doxofylline/
https://pubmed.ncbi.nlm.nih.gov/3245738/
https://www.drugfuture.com/chemdata/doxofylline.html
https://en.wikipedia.org/wiki/Doxofylline
https://pubchem.ncbi.nlm.nih.gov/compound/Doxofylline
https://lktlabs.com/product/doxofylline/
https://pubchem.ncbi.nlm.nih.gov/compound/Doxofylline
https://lktlabs.com/product/doxofylline/
https://en.wikipedia.org/wiki/Doxofylline
https://en.wikipedia.org/wiki/Doxofylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Melting Point 144-146 °C [O1[13]
Boiling Point 505.2 + 53.0 °C at 760 mmHg  [13]

Soluble in water, acetone,
ethyl acetate, hot methanol,
hot ethanol, benzene, and
Solubility chlorofo.rm.[8][12] Sparingly EI2114115]
soluble in aqueous buffers.[14]
Soluble in DMSO (=11.4
mg/mL) and DMF (~20

mg/mL).[14][15]

pKa 9.87 [16]

LogP -0.9 [4]
272-274 nm (in 0.1 N HCl or

UV Amax [L4][17][18][19]
methanol)

White to off-white crystalline
Appearance [81[9][10]
powder

Synthesis Protocols

Several synthetic routes for Doxofylline have been reported, primarily involving the N-alkylation
of theophylline. Below are generalized protocols based on patented methods.

Protocol 1: Synthesis via Alkylation of Theophylline with
Bromoacetaldehyde Ethylene Acetal

This method involves the direct alkylation of theophylline.
Materials:
e Theophylline

e Bromoacetaldehyde ethylene acetal
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e Anhydrous sodium carbonate
e Purified water
Procedure:

o To areaction vessel, add anhydrous theophylline, anhydrous sodium carbonate, and purified
water.

o Stir and heat the mixture to completely dissolve the theophylline.
e Add bromoacetaldehyde ethylene acetal dropwise to the reaction mixture.

e Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by a suitable chromatographic technique).

e Cool the reaction mixture to induce crystallization.
e Collect the crude Doxofylline product by suction filtration.

o Recrystallize the crude product from a suitable solvent (e.g., a mixture of ethyl acetate and
methanol) to obtain pure Doxofylline.[20][21]

Protocol 2: Synthesis from Theophylline-7-acetaldehyde
and Ethylene Glycol

This method involves a condensation reaction.

Materials:

Theophylline-7-acetaldehyde

Ethylene glycol

p-toluenesulfonic acid (catalyst)

Benzene (solvent)
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Procedure:

 In areaction vessel equipped with a Dean-Stark apparatus, dissolve theophylline-7-
acetaldehyde and ethylene glycol in benzene.

e Add a catalytic amount of p-toluenesulfonic acid.

» Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark
trap.

» Continue the reaction until no more water is collected.
o Wash the reaction mixture with an aqueous solution of sodium bicarbonate.
» Dry the organic phase and concentrate it under reduced pressure to yield the crude product.

» Purify the crude Doxofylline by recrystallization from ethanol.

Mechanism of Action

Doxofylline exerts its bronchodilator effects primarily through the inhibition of
phosphodiesterase (PDE) enzymes, leading to an increase in intracellular cyclic adenosine
monophosphate (CAMP).[4][22][23] Elevated cAMP levels promote the relaxation of bronchial
smooth muscles, resulting in bronchodilation.[22]

A key distinction from theophylline is Doxofylline's significantly lower affinity for adenosine A1
and A2 receptors.[5][6][11] This characteristic is believed to account for its improved safety
profile, particularly the reduced incidence of cardiac and central nervous system side effects
commonly associated with theophylline.[4][5] Unlike theophylline, Doxofylline does not
significantly interfere with calcium influx into cells.[3][4] Some studies also suggest an
interaction with 32-adrenoceptors, which may contribute to its bronchodilatory and anti-
inflammatory effects.[4][7][24]
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Simplified Signaling Pathway of Doxofylline
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Experimental Workflow for HPLC Analysis of Doxofylline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Doxofylline (CAS
Number: 69975-90-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337576#cas-number-69975-90-6-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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